![molecular formula C16H25N3O B4738268 2-methyl-N-[3-(4-methyl-1-piperazinyl)propyl]benzamide](/img/structure/B4738268.png)
2-methyl-N-[3-(4-methyl-1-piperazinyl)propyl]benzamide
Description
Synthesis Analysis
The synthesis of 2-Methyl-N-[3-(4-methyl-1-piperazinyl)propyl]benzamide derivatives involves multiple steps, including the reaction of specific precursors and intermediates. A study on the synthesis and molecular docking of benzamide derivatives highlights the potential of these compounds as therapeutic agents for Alzheimer’s disease, with structural confirmation provided by IR, 1H-NMR, and EI-MS spectral data (Hussain et al., 2016). Additionally, the synthesis of N-((1-(4-(propylsulfonyl)piperazin-1-yl)cycloalkyl)methyl)benzamide inhibitors of GlyT-1 shows the optimization of the benzamide and central ring components, leading to the identification of a potent GlyT-1 inhibitor (Cioffi et al., 2013).
Molecular Structure Analysis
The molecular structure of benzamide derivatives, including this compound, plays a crucial role in their biological activity. Structural studies using X-ray analysis have provided insights into the conformation and alignment of molecules, which is essential for understanding their interaction with biological targets (Özbey et al., 1998).
Chemical Reactions and Properties
The chemical reactivity and properties of benzamide derivatives are influenced by their structural components. For instance, the introduction of bulky moieties or specific functional groups can significantly enhance their activity against targets like acetylcholinesterase, as shown in studies on anti-acetylcholinesterase activity (Sugimoto et al., 1990).
Physical Properties Analysis
The physical properties of benzamide derivatives, such as solubility, melting point, and stability, are key factors that affect their pharmacokinetic profile and therapeutic potential. These properties are determined by the molecular structure and the presence of specific substituents on the benzamide scaffold.
Chemical Properties Analysis
The chemical properties of this compound, including acidity, basicity, and reactivity towards various chemical agents, are crucial for its biological activity and drug-likeness. Research into the synthesis and biological evaluation of GlyT-1 inhibitors provides valuable insights into the optimization of these chemical properties for enhanced biological activity (Cioffi et al., 2016).
Future Directions
The future directions for “2-methyl-N-[3-(4-methyl-1-piperazinyl)propyl]benzamide” could involve further exploration of its potential uses in pharmaceuticals, given the known biological activity of piperazine derivatives . More research is needed to fully understand its properties and potential applications.
properties
IUPAC Name |
2-methyl-N-[3-(4-methylpiperazin-1-yl)propyl]benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25N3O/c1-14-6-3-4-7-15(14)16(20)17-8-5-9-19-12-10-18(2)11-13-19/h3-4,6-7H,5,8-13H2,1-2H3,(H,17,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MULQCALEFVTZRZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NCCCN2CCN(CC2)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.39 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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